Cas no 942311-13-9 ((1S,4S)-2-Cyclopropyl-2,5-diazabicyclo2.2.1heptane dihydrochloride)

• Product Name: (1S,4S)-2-Cyclopropyl-2,5-diazabicyclo2.2.1heptane dihydrochloride
• CAS No: 942311-13-9
• MF: C₈H₁₆Cl₂N₂
• MW: 211.132040023804
• MDL: MFCD22380153
• CID: 2621185
• PubChem ID: 66592243
• Update Time: 2025-07-20

(1S,4S)-2-Cyclopropyl-2,5-diazabicyclo2.2.1heptane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,4S)-2-Cyclopropyl-2,5-diazabicyclo2.2.1heptane dihydrochloride
• 942311-13-9
• (1S,4S)-2-cyclopropyl-2,5-diazabicyclo[2.2.1]heptane;dihydrochloride
• MOJAQUAJOXXJOA-GAGWNIJNSA-N
• (1S,4S)-2-cyclopropyl-2,5-diazabicyclo[2.2.1]heptanedihydrochloride
• SCHEMBL72238
• (1S,4S)-2-cyclopropyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride

• MDL： MFCD22380153
• Inchi： 1S/C8H14N2.2ClH/c1-2-7(1)10-5-6-3-8(10)4-9-6;;/h6-9H,1-5H2;2*1H/t6-,8-;;/m0../s1
• InChI Key： MOJAQUAJOXXJOA-GAGWNIJNSA-N
• SMILES： Cl.Cl.N1(C[C@@H]2C[C@H]1CN2)C1CC1

Computed Properties

• Exact Mass: 210.0690539Da
• Monoisotopic Mass: 210.0690539Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on (1S,4S)-2-Cyclopropyl-2,5-diazabicyclo2.2.1heptane dihydrochloride

Comprehensive Overview of (1S,4S)-2-Cyclopropyl-2,5-diazabicyclo[2.2.1]heptane Dihydrochloride (CAS No. 942311-13-9)

(1S,4S)-2-Cyclopropyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride (CAS No. 942311-13-9) is a chiral bicyclic compound with significant potential in pharmaceutical and chemical research. Its unique diazabicyclo[2.2.1]heptane scaffold and cyclopropyl substitution make it a valuable intermediate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are increasingly interested in this compound due to its stereospecificity and potential applications in precision medicine.

The compound's CAS No. 942311-13-9 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and organic synthesis. Recent trends highlight its role in addressing neurodegenerative diseases, a hot topic in 2024, as the global focus on aging populations and cognitive health grows. Its dihydrochloride salt form enhances solubility, a critical factor for bioavailability optimization—a key concern for pharmaceutical developers.

From a structural perspective, the (1S,4S) stereochemistry of this compound is crucial for its biological activity. The rigid bicyclo[2.2.1]heptane framework mimics natural alkaloids, making it a candidate for receptor modulation. Computational studies suggest its potential in GPCR-targeted therapies, aligning with current industry investments in AI-driven drug design. These attributes position CAS No. 942311-13-9 as a compound of interest for high-throughput screening platforms.

Synthetic routes to (1S,4S)-2-Cyclopropyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride often involve asymmetric catalysis, a trending technique in green chemistry. The cyclopropyl group introduces strain, which can enhance binding affinity—a principle leveraged in fragment-based drug discovery. Analytical methods like chiral HPLC and X-ray crystallography are essential for quality control, addressing the pharmaceutical industry's emphasis on regulatory compliance.

In drug formulation, the dihydrochloride salt of this compound offers advantages in lyophilization processes, a technique gaining traction for biologic stabilization. Its stability under physiological pH makes it suitable for oral dosage forms, a preference for patient-centric drug development. These properties correlate with growing demand for small molecule therapeutics with improved pharmacokinetic profiles.

Beyond therapeutics, CAS No. 942311-13-9 has applications in chemical biology as a tool compound. Its ability to act as a molecular probe aids in studying enzyme mechanisms, particularly in neurotransmitter regulation. This aligns with academic interest in target identification for rare diseases, a prioritized area in global health research funding.

The commercial availability of (1S,4S)-2-Cyclopropyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride supports accelerated research timelines, a critical factor for start-up biotech companies. Suppliers often provide GMP-grade batches, catering to preclinical development needs. This accessibility addresses the pharmaceutical industry's shift toward modular drug discovery pipelines and collaborative research models.

Environmental considerations in handling this compound include its biodegradability profile, a growing concern in sustainable chemistry. Lifecycle assessments of such intermediates are becoming standard practice, reflecting the sector's commitment to green manufacturing principles. These factors contribute to the compound's alignment with ESG (Environmental, Social, and Governance) criteria in pharmaceutical production.

Future research directions for CAS No. 942311-13-9 may explore its utility in combination therapies, particularly for multi-target pharmacological approaches. Its structural features suggest potential synergies with biologics, a frontier in personalized medicine. Such investigations would leverage advanced techniques like cryo-EM and AI-predicted binding models, representing the convergence of chemistry and digital technologies.

In summary, (1S,4S)-2-Cyclopropyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride exemplifies the innovation driving modern pharmaceutical science. Its combination of stereochemical precision, structural novelty, and formulation versatility makes it a compound of enduring scientific and commercial interest. As research methodologies evolve, this molecule will likely play expanding roles in addressing unmet medical needs through rational drug design paradigms.